2,5-difluoro-N-2-pyridinylbenzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-pyridin-2-ylbenzenesulfonamide
• InChI: InChI=1S/C11H8F2N2O2S/c12-8-4-5-9(13)10(7-8)18(16,17)15-11-3-1-2-6-14-11/h1-7H,(H,14,15)
• InChI Key: OVWJZUZYIOQLDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C11H8F2N2O2S
• Molecular Weight: 270.26 g/mol

Description

2,5-difluoro-N-2-pyridinylbenzenesulfonamide, commonly known as DFPBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, particularly in drug discovery and development.

Scientific Research Applications

DFPBS has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit inhibitory activity against various enzymes, including carbonic anhydrase, protein tyrosine phosphatase, and acetylcholinesterase. DFPBS has also been shown to possess antitumor, anti-inflammatory, and antiviral properties. Additionally, DFPBS has been used as a fluorescent probe for the detection of metal ions in biological systems.

Mechanism of Action

DFPBS exerts its effects by binding to the active site of enzymes and inhibiting their activity. It does so by forming a covalent bond with the enzyme, which prevents the substrate from binding to the active site. DFPBS also interacts with metal ions and forms complexes that can affect their biological activity.
Biochemical and physiological effects:
DFPBS has been found to have a range of biochemical and physiological effects, depending on the specific enzyme or metal ion it interacts with. For example, DFPBS has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression. It has also been found to reduce inflammation by inhibiting the activity of cyclooxygenase-2. Moreover, DFPBS has been shown to have antiviral activity by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

DFPBS has several advantages for lab experiments, including its high purity, stability, and specificity. It can be easily synthesized and purified, and its effects can be easily measured using various assays. However, DFPBS also has some limitations, such as its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

DFPBS has several potential future directions for research. One potential direction is to further explore its antitumor properties and its potential as a cancer therapy. Another potential direction is to investigate its interactions with metal ions and its potential as a metal ion sensor. Additionally, further studies are needed to determine its safety and efficacy in vivo and to optimize its pharmacokinetic properties for drug development.

Synthesis Methods

DFPBS is synthesized by reacting 2,5-difluorobenzenesulfonyl chloride with 2-aminopyridine in the presence of a base such as triethylamine. The reaction occurs at room temperature and yields DFPBS as a white solid with a purity of over 98%.